Cas no 1566260-27-2 (N-2-oxo-2-(piperidin-1-yl)ethylprop-2-enamide)

• Product Name: N-2-oxo-2-(piperidin-1-yl)ethylprop-2-enamide
• CAS No: 1566260-27-2
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD26871812
• CID: 5456360
• PubChem ID: 104383550
• Update Time: 2025-08-05

N-2-oxo-2-(piperidin-1-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS033678952
• EN300-2831263
• N-(2-Oxo-2-piperidin-1-ylethyl)prop-2-enamide
• Z1650216721
• 1566260-27-2
• N-[2-oxo-2-(piperidin-1-yl)ethyl]prop-2-enamide
• N-[2-Oxo-2-(1-piperidinyl)ethyl]-2-propenamide
• N-2-oxo-2-(piperidin-1-yl)ethylprop-2-enamide

• MDL： MFCD26871812
• Inchi： 1S/C10H16N2O2/c1-2-9(13)11-8-10(14)12-6-4-3-5-7-12/h2H,1,3-8H2,(H,11,13)
• InChI Key： MRLVYUASEBWZCJ-UHFFFAOYSA-N
• SMILES： C(NCC(=O)N1CCCCC1)(=O)C=C

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.4Ų

Additional information on N-2-oxo-2-(piperidin-1-yl)ethylprop-2-enamide

Introduction to N-2-oxo-2-(piperidin-1-yl)ethylprop-2-enamide (CAS No. 1566260-27-2)

N-2-oxo-2-(piperidin-1-yl)ethylprop-2-enamide, identified by the CAS number 1566260-27-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a piperidine ring and an amide functional group makes it a promising candidate for further investigation, particularly in the context of modulating biological pathways and developing novel therapeutic agents.

The compound's structure consists of a prop-2-enamide backbone, which is a key feature for its interaction with biological targets. The piperidine moiety enhances the solubility and bioavailability of the molecule, making it more suitable for oral administration. This characteristic is particularly important in pharmaceutical design, where achieving optimal pharmacokinetic properties is crucial for the efficacy of a drug.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems. N-2-oxo-2-(piperidin-1-yl)ethylprop-2-enamide has shown potential in this area, with studies suggesting its ability to interact with various neurotransmitter receptors. Specifically, preliminary research indicates that this compound may have effects on serotonin and dopamine receptors, which are involved in mood regulation, pain perception, and cognitive functions.

The pharmacological profile of N-1566260-27-2 has been the subject of several preclinical studies. These studies have focused on evaluating its binding affinity to different receptor targets and its ability to modulate downstream signaling pathways. The compound's interaction with serotonin receptors has been particularly intriguing, as it may offer a new approach to treating conditions such as depression and anxiety disorders.

Additionally, the amide group in the structure of N-N-2-oxo-2-(piperidin-1-yl)ethylprop-2-enamide provides a site for further chemical modification. This allows for the synthesis of derivatives with enhanced pharmacological properties or improved selectivity. Such modifications are crucial for optimizing drug candidates and minimizing side effects.

The synthesis of N-1566260-27-2 involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methods ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, N-N-2 oxo - 2 ( piperidin - 1 - yl ) ethyl prop - 2 en amide represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like N-1566260 - 27 - 2 will play a crucial role in shaping the future of drug discovery and development.